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Compound of Interest

Compound Name: Alprazolam-d5

Cat. No.: B571041 Get Quote

An In-Depth Technical Guide to Alprazolam-d5 Certified Reference Material (CRM)

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. Certified Reference Materials (CRMs) serve as a

cornerstone of quality assurance in quantitative analysis. This guide provides a comprehensive

overview of the specifications, experimental protocols, and logical workflows associated with

Alprazolam-d5 CRM, a critical tool for the accurate quantification of alprazolam.

Core Specifications of Alprazolam-d5 CRM
Alprazolam-d5 is a deuterated analog of alprazolam, where five hydrogen atoms on the

phenyl group have been replaced with deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based quantification of alprazolam, as it is chemically

almost identical to the analyte but has a distinct mass-to-charge ratio.[1] CRMs of Alprazolam-
d5 are produced by various manufacturers and are accompanied by a certificate of analysis

that guarantees the material's quality and traceability.[2][3]

The following tables summarize the key quantitative specifications for Alprazolam-d5 CRM,

compiled from publicly available data sheets.

Table 1: Chemical and Physical Properties
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Property Specification

Chemical Name
8-chloro-1-methyl-6-(phenyl-d5)-4H-

[4]triazolo[4,3-a][1][4]benzodiazepine

CAS Number 125229-61-0[2][4]

Molecular Formula C₁₇H₈D₅ClN₄[2][4]

Formula Weight 313.8 g/mol [1][4]

Table 2: Formulation and Storage

Property Specification

Formulation
Typically provided as a solution in methanol.[4]

[5]

Concentration
Commonly available at 100 µg/mL or 1.0

mg/mL.[4][5][6]

Storage Temperature

-20°C is a common recommendation for long-

term storage.[2][7] Some suppliers may

recommend 2-8°C or freezing.[5][8]

Stability/Shelf Life
At least 4 years when stored correctly.[7] One

supplier specifies a shelf life of 730 days.

Table 3: Regulatory and Application Information
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Property Specification

Intended Use
Internal standard for the quantification of

alprazolam.[4][8]

Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-

MS), Liquid Chromatography-Mass

Spectrometry (LC-MS).[8]

Applications
Clinical toxicology, urine drug testing, pain

prescription monitoring, forensic analysis.[5][8]

Regulatory Status (USA) DEA exempt preparation.[1][4]

Quality Standards

Manufactured and tested to meet ISO/IEC

17025 and ISO 17034 international standards.

[4]

Experimental Protocols
The utility of a CRM is defined by the rigorous experimental protocols used for its certification

and its intended application. While specific proprietary methods of manufacturers are not

publicly disclosed, the following sections detail the principles and typical methodologies based

on established standards for CRM production and use.

CRM Certification Workflow
The production and certification of Alprazolam-d5 CRM follow a meticulous process governed

by international standards such as ISO 17034.[4][9] This ensures the material's identity, purity,

concentration, and stability are accurately determined and documented.
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Methodologies for CRM Characterization:

Identity Confirmation: The chemical structure of the Alprazolam-d5 is confirmed using

techniques like Mass Spectrometry (MS) to verify the molecular weight and isotopic

enrichment, and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the molecular

structure and placement of deuterium atoms.

Purity Assessment: Chromatographic purity is typically determined by High-Performance

Liquid Chromatography (HPLC) with UV or MS detection, or Gas Chromatography with

Flame Ionization Detection (GC-FID). These methods separate the main component from

any impurities.

Concentration Determination: The certified concentration is determined using a primary

method such as quantitative NMR (qNMR) or by gravimetric preparation, where a highly

accurate balance is used to measure the mass of the substance dissolved in a known

volume of solvent.

Homogeneity and Stability Testing: Homogeneity studies are conducted to ensure that the

concentration is uniform across all units within a batch. Stability studies are performed under

various conditions (e.g., temperature, light) to establish the shelf life and recommended

storage conditions.

Quantitative Analysis Workflow using Alprazolam-d5
CRM
Alprazolam-d5 CRM is used as an internal standard in isotope dilution mass spectrometry to

correct for variations during sample preparation and analysis.[5] This enhances the accuracy

and precision of the quantification of alprazolam in complex matrices like blood, plasma, or

urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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